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Compound of Interest

Compound Name: Ethyl 3-oxotetradecanoate

Cat. No.: B1296510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-oxotetradecanoate, with the CAS number 74124-22-4, is a β-keto ester that serves as

a valuable intermediate in various synthetic applications, particularly in the pharmaceutical and

chemical industries. Its structure, featuring a long alkyl chain and a reactive β-keto ester

moiety, makes it a versatile building block for the synthesis of more complex molecules. This

technical guide provides a comprehensive overview of its chemical properties, a detailed

experimental protocol for its synthesis, and an analysis of its spectral data.

Chemical and Physical Properties
Ethyl 3-oxotetradecanoate is also known by several synonyms, including Ethyl

dodecanoylacetate and 3-oxo-tetradecanoic acid ethyl ester.[1] A summary of its key

quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 3-oxotetradecanoate
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Property Value Reference(s)

CAS Number 74124-22-4 [1]

Molecular Formula C₁₆H₃₀O₃ [2]

Molecular Weight 270.41 g/mol [2]

Boiling Point 173-175 °C (at 10 Torr) [2]

Density (Predicted) 0.922 ± 0.06 g/cm³ [2]

Refractive Index 1.444 [2]

Flash Point 126.8 °C [2]

Vapor Pressure 0.00065 mmHg at 25°C [2]

pKa (Predicted) 10.67 ± 0.46 [2]

Synthesis
The primary method for the synthesis of Ethyl 3-oxotetradecanoate is the Claisen

condensation, a carbon-carbon bond-forming reaction between two esters in the presence of a

strong base.[3][4][5] In this specific synthesis, ethyl laurate (ethyl dodecanoate) is condensed

with ethyl acetate.

Experimental Protocol: Claisen Condensation
This protocol outlines a general procedure for the synthesis of Ethyl 3-oxotetradecanoate via

a mixed Claisen condensation.

Materials:

Ethyl laurate (Ethyl dodecanoate)

Ethyl acetate

Sodium ethoxide (NaOEt)

Anhydrous ethanol
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Toluene

Hydrochloric acid (HCl), dilute aqueous solution

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser, dropping

funnel, and magnetic stirrer, dissolve sodium ethoxide in anhydrous ethanol under an inert

atmosphere (e.g., nitrogen or argon).

Addition of Reactants: A mixture of ethyl laurate and ethyl acetate is added dropwise to the

stirred solution of sodium ethoxide at a controlled temperature.

Reaction: The reaction mixture is heated to reflux and maintained at this temperature for

several hours to ensure the completion of the condensation.

Work-up: After cooling to room temperature, the reaction mixture is acidified with a dilute

aqueous solution of hydrochloric acid. The organic layer is then separated, and the aqueous

layer is extracted with a suitable solvent (e.g., diethyl ether or ethyl acetate).
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Purification: The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate or sodium sulfate, and the solvent is removed under reduced pressure

using a rotary evaporator. The crude product can be further purified by vacuum distillation.

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of Ethyl
3-oxotetradecanoate.
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Synthesis Workflow of Ethyl 3-oxotetradecanoate
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Logical Flow of Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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